molecular formula C8H9N3O2 B15268732 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione

2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione

Cat. No.: B15268732
M. Wt: 179.18 g/mol
InChI Key: WORMRJGAIRUPSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione is a bicyclic heterocyclic compound characterized by a pyrazolo[1,5-a]pyrimidine core substituted with methyl groups at positions 2 and 3, and two ketone (dione) groups at positions 5 and 7.

Properties

Molecular Formula

C8H9N3O2

Molecular Weight

179.18 g/mol

IUPAC Name

2,3-dimethyl-4H-pyrazolo[1,5-a]pyrimidine-5,7-dione

InChI

InChI=1S/C8H9N3O2/c1-4-5(2)10-11-7(13)3-6(12)9-8(4)11/h3H2,1-2H3,(H,9,12)

InChI Key

WORMRJGAIRUPSX-UHFFFAOYSA-N

Canonical SMILES

CC1=C2NC(=O)CC(=O)N2N=C1C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-amino-4,5-dimethylpyrazole with ethyl acetoacetate in the presence of a base, followed by cyclization to form the desired compound .

Industrial Production Methods: the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, the compound has been studied for its potential as a fluorescent probe. Its ability to emit light upon excitation makes it useful in imaging and diagnostic applications .

Medicine: The compound has shown promise in medicinal chemistry as a potential therapeutic agent. Its derivatives have been investigated for their anticancer, antiviral, and antimicrobial activities .

Industry: In the industrial sector, the compound is used in the development of new materials with specific properties, such as improved fluorescence and stability .

Mechanism of Action

The mechanism of action of 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione involves its interaction with specific molecular targets. For example, in biological systems, the compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the derivative used .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The structural uniqueness of the target compound lies in its substitution pattern. Below is a comparison with key analogs:

Compound Substituents Key Structural Differences Reference
2,6-Dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione 2-Me, 6-Me Methyl groups at positions 2 and 6 instead of 2 and 3; altered steric and electronic effects.
2-Propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione 2-Pr Longer alkyl chain at position 2 increases lipophilicity.
3-Ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione 3-Et Ethyl group at position 3 may enhance metabolic stability compared to methyl.
6-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione Triazole core, 6-Et Replacement of pyrazole with triazole alters aromaticity and hydrogen-bonding capacity.

Physicochemical Properties:

  • Solubility : Methyl and dione groups enhance polarity, favoring solubility in hot water or alcohols, as seen in analogs .
  • Thermal Stability : Methyl substituents may increase melting points compared to ethyl/propyl derivatives due to tighter crystal packing .

Biological Activity

2,3-Dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione is a heterocyclic compound belonging to the pyrazolo[1,5-a]pyrimidine family. This compound has garnered attention in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Its unique structural features allow it to interact with various biological targets, making it a subject of significant research.

Chemical Structure and Properties

The molecular formula of 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione is C9H10N4O2 with a molecular weight of 194.20 g/mol. The compound features a pyrazolo ring fused with a pyrimidine moiety, which contributes to its interesting chemical properties.

Anticancer Properties

Research indicates that compounds within the pyrazolo[1,5-a]pyrimidine class can act as inhibitors of various protein kinases involved in cancer signaling pathways. For instance:

  • Inhibition of Kinases : Studies have shown that 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs) and other relevant kinases associated with tumor growth and proliferation .
  • Cell Viability and Proliferation : In vitro assays demonstrate that this compound reduces cell viability in various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .

Anti-inflammatory Activity

The compound also shows potential anti-inflammatory effects by modulating inflammatory pathways. It has been reported to inhibit the production of pro-inflammatory cytokines in activated macrophages . This suggests its possible use in treating inflammatory diseases.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazolo[1,5-a]pyrimidines. The compound has demonstrated activity against various pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria .

The biological activities of 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione are largely attributed to its ability to interact with specific protein targets:

  • Protein Kinase Inhibition : The compound binds to ATP-binding sites on kinases leading to inhibition of their activity.
  • DNA Interaction : Some studies suggest that derivatives of this compound may intercalate DNA or induce DNA damage through reactive oxygen species (ROS) generation .

Study 1: Anticancer Efficacy

A study conducted on breast cancer cell lines showed that treatment with 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione resulted in a dose-dependent decrease in cell proliferation. The mechanism was linked to the induction of apoptosis via upregulation of pro-apoptotic proteins .

Study 2: Anti-inflammatory Effects

In a model of acute inflammation induced by lipopolysaccharides (LPS), the compound significantly reduced levels of TNF-alpha and IL-6 cytokines in serum samples from treated mice compared to controls .

Comparative Analysis

The following table summarizes the biological activities of 2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-5,7-dione compared to other similar compounds:

Compound NameActivity TypeNotable Effects
2,3-Dimethyl-4H,5H...AnticancerCDK inhibition; apoptosis induction
Pyrazolo[3,4-d]pyrimidineAntimicrobialEffective against MRSA
Triazolopyrimidine ComplexesAntioxidantScavenging ROS; DNA intercalation

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.